![molecular formula C22H23NO B3177003 (E)-2-Benzylidene-3-(cyclohexylamino)-2,3-dihydro-1H-inden-1-one CAS No. 1245792-51-1](/img/structure/B3177003.png)
(E)-2-Benzylidene-3-(cyclohexylamino)-2,3-dihydro-1H-inden-1-one
Overview
Description
(E)-2-Benzylidene-3-(cyclohexylamino)-2,3-dihydro-1H-inden-1-one is a heterocyclic compound belonging to the indene family of compounds. It is a versatile and important synthetic intermediate in the synthesis of various pharmaceuticals and other organic compounds. It is also known as benzylidene cyclohexylamine, BCA, and BCH. It is a colorless solid, soluble in organic solvents and has a boiling point of about 310°C.
Scientific Research Applications
- Applications include:
- Examples:
- Applications:
- Use cases:
Brain-Computer Interface (BCI) in Healthcare:
Assistive Robotic Devices:
Neuroergonomics and Smart Environments:
Neuromarketing and Advertising:
Security and Authentication:
Education and Gaming:
Mechanism of Action
Target of Action
BCI is an allosteric inhibitor of Dual Specificity Phosphatases (DUSPs) . DUSPs are key players in cell growth, survival, and death, and have essential roles in tumor initiation, malignant progression, and therapy resistance .
Mode of Action
BCI interacts with its targets, DUSP1 and DUSP6, inhibiting their activity . This inhibition leads to changes in the phosphorylation status of Mitogen-Activated Protein Kinases (MAPKs), which are regulated by DUSPs . The inhibition of DUSP6 by BCI can lead to the activation of the Extracellular signal-Regulated Kinases (ERK1/2), which are part of the MAPK pathway .
Biochemical Pathways
The primary biochemical pathway affected by BCI is the MAPK signaling pathway . DUSP6, one of BCI’s targets, is a negative regulator of MAPK kinases . By inhibiting DUSP6, BCI can enhance the activity of the MAPK pathway, affecting numerous cellular processes such as proliferation, differentiation, and survival .
Result of Action
BCI exhibits strong cytotoxicity on various cancer cells . It induces antitumor effects associated with cell cycle arrest and induction of apoptosis . BCI also affects the viability of cancer cells, leading to cellular morphological changes and the production of reactive oxygen species .
properties
IUPAC Name |
(2E)-2-benzylidene-3-(cyclohexylamino)-3H-inden-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO/c24-22-19-14-8-7-13-18(19)21(23-17-11-5-2-6-12-17)20(22)15-16-9-3-1-4-10-16/h1,3-4,7-10,13-15,17,21,23H,2,5-6,11-12H2/b20-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJDKPLZUXCIMIS-HMMYKYKNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC2C3=CC=CC=C3C(=O)C2=CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)NC\2C3=CC=CC=C3C(=O)/C2=C/C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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